(E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-(4-nitropyrazol-1-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C12H12N4O4/c17-12(4-3-11-2-1-7-20-11)13-5-6-15-9-10(8-14-15)16(18)19/h1-4,7-9H,5-6H2,(H,13,17)/b4-3+
• InChI Key: KUMQLFBRRAXUHF-ONEGZZNKSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)NCCN2C=C(C=N2)[N+](=O)[O-]
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)NCCN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C12H12N4O4
• Molecular Weight: 276.25 g/mol

Description

(E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE is a synthetic organic compound that features a furan ring, a nitro-substituted pyrazole ring, and a propenamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of 1,4-dicarbonyl compounds.

Synthesis of the Pyrazole Ring: The pyrazole ring is formed by the reaction of hydrazines with 1,3-diketones.

Nitro Substitution: The nitro group is introduced via nitration reactions using nitric acid and sulfuric acid.

Coupling Reaction: The furan and pyrazole rings are coupled through a propenamide linkage using appropriate coupling reagents and conditions.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. Catalysts such as Ru/Al2O3 in toluene have been reported to be effective in similar synthetic processes .

Chemical Reactions Analysis

Types of Reactions

(E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas and palladium on carbon.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitro-substituted pyrazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Furanones.

Reduction: Amino-substituted pyrazole derivatives.

Substitution: Various substituted pyrazole derivatives depending on the nucleophile used.

Scientific Research Applications

(E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly as an anti-cancer agent.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in cellular signaling pathways.

Pathways Involved: It may modulate pathways related to inflammation, cell proliferation, and apoptosis, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: These compounds also contain aromatic rings with substituents and are used in the production of dyes and herbicides.

2-Methyl-4-(trifluoromethyl)phenyl derivatives: These compounds have similar structural features and are used in medicinal chemistry.

Uniqueness

(E)-3-(2-FURYL)-N-[2-(4-NITRO-1H-PYRAZOL-1-YL)ETHYL]-2-PROPENAMIDE is unique due to its combination of a furan ring, a nitro-substituted pyrazole ring, and a propenamide moiety, which imparts specific chemical and biological properties not found in other similar compounds.